Cas no 133860-78-3 (2-Propanol, 1-[(3-amino-2-chloro-4-quinolinyl)amino]-2-methyl-)

• Product Name: 2-Propanol, 1-[(3-amino-2-chloro-4-quinolinyl)amino]-2-methyl-
• CAS No: 133860-78-3
• MF: C₁₃H₁₆ClN₃O
• MW: 265.738641738892
• CID: 1242768
• PubChem ID: 22672654
• Update Time: 2025-07-14

2-Propanol, 1-[(3-amino-2-chloro-4-quinolinyl)amino]-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Propanol, 1-[(3-amino-2-chloro-4-quinolinyl)amino]-2-methyl-
• 1-[(3-amino-2-chloro-4-quinolinyl)amino]-2-methyl-2-propanol
• 1-[(3-amino-2-chloroquinolin-4-yl)amino]-2-methylpropan-2-ol
• 1-(3-amino-2-chloroquinolin-4-ylamino)-2-methylpropan-2-ol
• 2-Propanol,1-[(3-amino-2-chloro-4-quinolinyl)amino]-2-methyl
• 3-Amino-2-chloro-4-(2-hydroxy-2-methylpropylamino)quinoline
• 133860-78-3
• DB-328785
• F96733
• SCHEMBL842305
• 1[(3-amino-2-chloro-4-quinolinyl)amino]-2-methyl-2-propanol
• 1[(3-amino-2-chloro-4-quinolinyl)amino]-2-methyl-2propanol
• 1-((3-Amino-2-chloroquinolin-4-yl)amino)-2-methylpropan-2-ol
• CS-0168749
• 1-[(3-amino-2-chloro-4-quinolinyl) amino]-2-methyl-2-propanol
• DTXSID30627486
• JWPNEOAPCXBCDC-UHFFFAOYSA-N

• Inchi： 1S/C13H16ClN3O/c1-13(2,18)7-16-11-8-5-3-4-6-9(8)17-12(14)10(11)15/h3-6,18H,7,15H2,1-2H3,(H,16,17)
• InChI Key： JWPNEOAPCXBCDC-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=C2C=CC=CC2=N1)NCC(C)(C)O)N

Computed Properties

• Exact Mass: 265.09800
• Monoisotopic Mass: 265.0981898g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 71.2Ų

Experimental Properties

• PSA: 71.17000
• LogP: 3.30740